Cas no 310437-08-2 (3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one)

• Product Name: 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one
• CAS No: 310437-08-2
• MF: C₁₃H₁₀N₄O
• MW: 238.244701862335
• CID: 4827499
• Update Time: 2025-10-19

3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-(PYRIDIN-4-YL)QUINAZOLIN-4(3H)-ONE
• Oprea1_317272
• 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one

• Inchi： 1S/C13H10N4O/c14-17-12(9-5-7-15-8-6-9)16-11-4-2-1-3-10(11)13(17)18/h1-8H,14H2
• InChI Key： PSFKBODMWAMYKH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C2C=CN=CC=2)N1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one

Professional Introduction to Compound with CAS No. 310437-08-2 and Product Name: 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one

The compound with the CAS number 310437-08-2 and the product name 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential biological activities. The molecule consists of a quinazolinone core substituted with an amino group at the 3-position and a pyridine moiety at the 2-position, which together contribute to its distinctive chemical and pharmacological properties.

In recent years, there has been a growing interest in quinazolinone derivatives as scaffolds for the development of novel therapeutic agents. These compounds have demonstrated promising activities in various biological assays, including anticancer, antiviral, and anti-inflammatory effects. The presence of both the amino and pyridine functional groups in 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one enhances its potential for further chemical modification, allowing for the design of more sophisticated derivatives with tailored biological profiles.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, quinazolinone derivatives have been extensively studied for their ability to inhibit kinases, which are critical enzymes in many signaling pathways involved in disease progression. The pyridine ring in 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one can serve as a hinge-binding motif, interacting with key residues in target proteins. This feature makes it a valuable candidate for structure-based drug design, where the precise arrangement of atoms is crucial for achieving high affinity and selectivity.

Recent studies have highlighted the importance of quinazolinone derivatives in oncology research. Several preclinical studies have shown that these compounds can induce apoptosis and inhibit proliferation in cancer cell lines. The amino group at the 3-position of 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one provides a site for further functionalization, enabling the introduction of additional moieties that can enhance binding affinity or modulate metabolic stability. Such modifications are essential for optimizing drug-like properties, including solubility, bioavailability, and pharmacokinetic profiles.

The pyridine moiety at the 2-position also contributes to the pharmacological potential of this compound. Pyridine derivatives are well-known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This structural feature is particularly relevant in the context of developing inhibitors targeting protein-protein interactions or enzyme active sites. The combination of these two functional groups makes 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one a versatile scaffold for medicinal chemistry innovation.

In addition to its anticancer potential, 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one has shown promise in other therapeutic areas. For example, it has been investigated for its antimicrobial properties, where it exhibits activity against certain resistant strains of bacteria. This broad spectrum of activity suggests that this compound may have multiple applications in clinical settings, reducing the reliance on traditional antibiotics or other therapeutic agents.

The synthesis of 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one involves multi-step organic reactions that highlight the synthetic versatility of quinazolinone derivatives. The process typically begins with the condensation of appropriate precursors to form the quinazolinone core, followed by functional group transformations to introduce the amino and pyridine moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound further in both academic and industrial settings.

One of the key challenges in developing new pharmaceuticals is ensuring their safety and efficacy in clinical trials. The preclinical data on 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one has provided encouraging results regarding its biological activity and preliminary toxicology profiles. However, further studies are needed to fully characterize its pharmacokinetic behavior and long-term safety profile before it can be considered for human testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate this process and bring new treatments to patients who need them.

The future directions for research on 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one include exploring novel synthetic routes to improve yield and purity, as well as investigating its mechanism of action in greater detail. Computational modeling techniques can play a crucial role here by providing insights into how this compound interacts with biological targets at the molecular level. Such information can guide the design of next-generation derivatives with enhanced therapeutic potential.

In conclusion, 3-Amino-2-(pyridin-4-YL)quinazolin-4(3H)-one represents a promising candidate for further development as a therapeutic agent. Its unique structural features, combined with its demonstrated biological activities, make it an attractive scaffold for medicinal chemistry innovation. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.